Cas no 1804459-71-9 (5-Bromo-2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine)

• Product Name: 5-Bromo-2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine
• CAS No: 1804459-71-9
• MF: C₈H₇Br₂F₂N
• MW: 314.952687501907
• CID: 4809634
• Update Time: 2025-07-23

5-Bromo-2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H7Br2F2N/c1-4-6(2-9)13-3-5(10)7(4)8(11)12/h3,8H,2H2,1H3
• InChI Key： LVVPSHVNEKPROK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CBr)C(C)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine

Comprehensive Overview of 5-Bromo-2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine (CAS No. 1804459-71-9)

5-Bromo-2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine (CAS No. 1804459-71-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, which includes a difluoromethyl group and a bromomethyl substituent. These functional groups contribute to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of novel active pharmaceutical ingredients (APIs).

The compound's CAS number 1804459-71-9 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its structural features, such as the 5-bromo and 3-methyl groups, make it a versatile intermediate in organic synthesis. Recent studies highlight its utility in cross-coupling reactions, which are pivotal in creating carbon-carbon bonds for biologically active compounds. This aligns with the growing demand for sustainable synthetic methods and green chemistry practices, topics frequently searched by professionals in the field.

In the context of agrochemical innovation, 5-Bromo-2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine has shown promise as a precursor for crop protection agents. The difluoromethyl moiety is known to enhance the bioavailability and metabolic stability of such compounds, addressing the need for eco-friendly pesticides. This resonates with current trends in precision agriculture, where users often search for next-generation agrochemicals that minimize environmental impact.

From a pharmaceutical perspective, the compound's bromine and fluorine atoms are strategically valuable for modulating drug-receptor interactions. Fluorine, in particular, is a hotspot in medicinal chemistry due to its ability to improve pharmacokinetic properties. Searches for fluorinated drug candidates and halogenated scaffolds have surged, reflecting the industry's focus on targeted therapies. The pyridine core of this molecule further supports its relevance in designing kinase inhibitors and central nervous system (CNS) drugs.

Quality control and analytical characterization of CAS 1804459-71-9 are critical for ensuring its suitability in high-value applications. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods align with the increasing emphasis on quality-by-design (QbD) principles in chemical manufacturing, a topic frequently queried in process optimization forums.

In summary, 5-Bromo-2-(bromomethyl)-4-(difluoromethyl)-3-methylpyridine represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to agrochemical design—underscore its importance in addressing contemporary challenges in science and industry. As research continues to explore its potential, this compound is poised to remain a key player in the evolution of functionalized heterocycles and specialty chemicals.